Cas no 893360-37-7 (N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide)
N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide
- N-cyclohexyl-2-[(3-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
- 893360-37-7
- NCGC00312628-01
- N-cyclohexyl-2-((3-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
- AKOS001816971
- MLS001239175
- AB01086085-03
- SR-01000017547-1
- SMR000806670
- CHEMBL2358415
- CCG-128781
- F1858-0063
- SR-01000017547
- N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
-
- Inchi: 1S/C15H21N3O2S2/c1-18-14(20)13-11(7-8-21-13)17-15(18)22-9-12(19)16-10-5-3-2-4-6-10/h10H,2-9H2,1H3,(H,16,19)
- InChI Key: CQSACAXFSRAQAF-UHFFFAOYSA-N
- SMILES: C(NC1CCCCC1)(=O)CSC1N(C)C(=O)C2SCCC=2N=1
Computed Properties
- Exact Mass: 339.10751927g/mol
- Monoisotopic Mass: 339.10751927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 539
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 112Ų
N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1858-0063-2μmol |
N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
893360-37-7 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
| Life Chemicals | F1858-0063-5μmol |
N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
893360-37-7 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
| Life Chemicals | F1858-0063-10μmol |
N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
893360-37-7 | 90%+ | 10μl |
$103.5 | 2023-05-17 | |
| Life Chemicals | F1858-0063-20μmol |
N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
893360-37-7 | 90%+ | 20μl |
$118.5 | 2023-05-17 | |
| Life Chemicals | F1858-0063-1mg |
N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
893360-37-7 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
| Life Chemicals | F1858-0063-2mg |
N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
893360-37-7 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
| Life Chemicals | F1858-0063-3mg |
N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
893360-37-7 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
| Life Chemicals | F1858-0063-4mg |
N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
893360-37-7 | 90%+ | 4mg |
$99.0 | 2023-05-17 | |
| Life Chemicals | F1858-0063-5mg |
N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
893360-37-7 | 90%+ | 5mg |
$103.5 | 2023-05-17 | |
| Life Chemicals | F1858-0063-10mg |
N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide |
893360-37-7 | 90%+ | 10mg |
$118.5 | 2023-05-17 |
N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide
Introduction to N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 893360-37-7)
N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 893360-37-7, belongs to a class of molecules known for their potential applications in drug discovery and development. The intricate molecular framework of this compound incorporates several key structural motifs that contribute to its biological activity and make it a subject of intense research interest.
The molecular structure of N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide features a thiophene ring system fused with a pyrimidine ring, creating a heterocyclic core that is highly conducive to interactions with biological targets. The presence of a sulfanyl group at the 2-position of the pyrimidine ring further enhances its potential as a pharmacophore. This arrangement not only imparts unique electronic properties but also suggests possible mechanisms of action in biological systems.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the interactions of this compound with biological targets. The N-cyclohexyl moiety at the amide position introduces steric bulk, which can be crucial for optimizing binding affinity and selectivity. Studies have shown that such structural features can significantly influence the pharmacokinetic properties of a drug candidate, making them essential considerations in the design of novel therapeutics.
The thiophene-pyrimidine scaffold is particularly noteworthy due to its presence in several known bioactive molecules. This motif has been explored for its potential in modulating various biological pathways, including those involved in inflammation, cancer, and infectious diseases. The 3-methyl-4-oxo substituent on the thiophene ring adds another layer of complexity, influencing the electronic distribution and reactivity of the molecule. Such structural elements are often critical in determining the overall biological profile of a compound.
In vitro studies have begun to uncover the potential therapeutic applications of N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide. Initial research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in disease processes. The sulfanyl group has been identified as a key interaction point with biological targets, contributing to the compound's binding affinity and specificity. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.
The synthesis of this compound presents unique challenges due to its complex heterocyclic structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Advances in catalytic processes and purification techniques have enabled researchers to produce high-purity samples suitable for detailed biological evaluation. The ability to synthesize this compound efficiently is crucial for advancing its development into a viable drug candidate.
The field of medicinal chemistry continues to evolve with the discovery of novel molecular entities like N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide. Researchers are increasingly leveraging computational tools and high-throughput screening methods to identify promising candidates for further development. The integration of these technologies has expedited the drug discovery process and has led to the identification of several compounds with therapeutic potential.
As our understanding of biological systems grows more sophisticated, so does our ability to design molecules that interact selectively with disease-causing targets. The structural features of N-cyclohexyl-2-{(3-methyl)-4-hydroxy-thienopyrimidin}thiol are well-suited for such interactions. The sulfanyl group provides a versatile handle for further derivatization and optimization, allowing chemists to fine-tune the properties of this molecule for specific applications.
The future prospects for N-cyclohexyl-(N'-cyano-N'-methylthiopheneacetic acid amide) are promising given its unique structural characteristics and preliminary biological activity. Ongoing research aims to explore its efficacy in various disease models and to optimize its pharmacokinetic profile. Collaborative efforts between synthetic chemists and biologists will be essential in translating this promising lead into a viable therapeutic intervention.
893360-37-7 (N-cyclohexyl-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)